Cas no 2138065-37-7 (2-(3-amino-2,5-dimethylphenyl)benzaldehyde)

• Product Name: 2-(3-amino-2,5-dimethylphenyl)benzaldehyde
• CAS No: 2138065-37-7
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 5807177
• PubChem ID: 165860861
• Update Time: 2025-10-28

2-(3-amino-2,5-dimethylphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-2,5-dimethylphenyl)benzaldehyde
• 2138065-37-7
• EN300-1142022

• Inchi： 1S/C15H15NO/c1-10-7-14(11(2)15(16)8-10)13-6-4-3-5-12(13)9-17/h3-9H,16H2,1-2H3
• InChI Key： KNOWTMFHLKDIQE-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1C1C=C(C)C=C(C=1C)N

Computed Properties

• Exact Mass: 225.115364102g/mol
• Monoisotopic Mass: 225.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-(3-amino-2,5-dimethylphenyl)benzaldehyde

Introduction to 2-(3-amino-2,5-dimethylphenyl)benzaldehyde (CAS No. 2138065-37-7)

2-(3-amino-2,5-dimethylphenyl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2138065-37-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This aromatic aldehyde features a unique structural motif, combining a benzaldehyde group with a substituted amino phenyl ring, which makes it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 2-(3-amino-2,5-dimethylphenyl)benzaldehyde consists of a benzene ring substituted with two methyl groups at the 2 and 5 positions, linked to another benzene ring via an amine group at the 3 position. The presence of both amino and aldehyde functional groups provides multiple sites for chemical modification, enabling its use in the synthesis of more complex molecules. This compound has been explored in academic and industrial settings for its potential utility in drug discovery and material science.

In recent years, the interest in 2-(3-amino-2,5-dimethylphenyl)benzaldehyde has been driven by its applications in medicinal chemistry. Researchers have been investigating its role as a precursor in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory pathways. The aldehyde group is particularly valuable for forming Schiff bases and other heterocyclic compounds, which are known for their pharmacological properties.

One of the most compelling aspects of 2-(3-amino-2,5-dimethylphenyl)benzaldehyde is its potential as a building block for developing novel therapeutic agents. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against enzymes involved in pain signaling and inflammation. The amino group at the 3-position allows for further functionalization, enabling the creation of molecules with tailored biological activities. This flexibility has made it a subject of interest for researchers seeking to develop new treatments for chronic diseases.

The synthesis of 2-(3-amino-2,5-dimethylphenyl)benzaldehyde typically involves multi-step organic reactions, often starting from commercially available aromatic precursors. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic routes highlight the compound's importance as a key intermediate in modern chemical synthesis.

From a biological perspective, 2-(3-amino-2,5-dimethylphenyl)benzaldehyde has shown promise in preclinical studies as an inhibitor of certain enzymes implicated in neurodegenerative disorders. Its structural features allow it to interact with biological targets in specific ways, potentially leading to the development of drugs that can modulate disease pathways. Additionally, its role in material science has not been overlooked, with researchers exploring its use in creating advanced polymers and coatings due to its aromatic nature and reactivity.

The growing body of research on 2-(3-amino-2,5-dimethylphenyl)benzaldehyde underscores its significance as both a synthetic intermediate and a potential therapeutic agent. As scientific understanding advances, new applications for this compound are likely to emerge, further solidifying its place in the landscape of chemical biology and drug development.

In conclusion, 2-(3-amino-2,5-dimethylphenyl)benzaldehyde (CAS No. 2138065-37-7) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions to complex chemical and biological challenges.